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Compound of Interest

Compound Name: 3-Chloro-1,2,4-triazin-5-amine

Cat. No.: B11924188

Get Quote

CAS Number: 57857-38-2 Molecular Formula: C

H

ClN

Molecular Weight: 130.54 g/mol [1][2]

Executive Technical Summary
3-Chloro-1,2,4-triazin-5-amine is a bifunctional electrophile/nucleophile hybrid. Its value in

medicinal chemistry stems from the orthogonal reactivity of its substituents:

The C3-Chlorine (Electrophile): Highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the adjacent N2 and N4 atoms.

The C5-Amine (Nucleophile/Donor): Provides a handle for hydrogen bonding or further

derivatization, while also modulating the electron density of the ring.

This molecule serves as a "linchpin" intermediate. It allows researchers to sequentially

construct complex fused heterocycles (e.g., imidazo[1,2-b][1,2,4]triazines) or asymmetric bi-aryl
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systems found in oncology and neurodegenerative therapeutic candidates.

Physicochemical Core & Identification
Accurate characterization is the first line of defense against synthetic failure. The 1,2,4-triazine

core is electron-deficient, making the compound sensitive to hydrolysis under strongly acidic or

basic conditions.

Table 1: Critical Physicochemical Properties
Property Value / Description Technical Note

Appearance Off-white to pale yellow solid
Color deepens upon

oxidation/air exposure.

Melting Point 178–182 °C (Decomposes)

Sharp melting point indicates

high purity; broad range

suggests hydrolysis products.

Solubility
DMSO, DMF, MeOH

(Moderate)

Poor solubility in non-polar

solvents (Hexane, Et

O).

pKa (Conjugate Acid) ~2.5 (Estimated)

The ring nitrogens are weakly

basic due to electron

delocalization.

Storage 2–8°C, Inert Atmosphere

Hygroscopic. Store under

Argon/Nitrogen to prevent

hydrolysis of C3-Cl.

Synthesis & Production Architecture
The synthesis of 3-chloro-1,2,4-triazin-5-amine relies on regioselective nucleophilic aromatic

substitution. The starting material, 3,5-dichloro-1,2,4-triazine, possesses two electrophilic sites.

The Regioselectivity Paradox
In 3,5-dichloro-1,2,4-triazine:
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C5 Position: More reactive towards nucleophiles (like ammonia) due to the para-like

conjugation with N2 and the inductive effect of N4.

C3 Position: Sterically shielded by N2 and N4, though still reactive.

To obtain the 5-amino-3-chloro isomer (Target), the reaction must be controlled kinetically to

favor attack at C5, leaving the C3-chlorine intact for later use.

Diagram 1: Regioselective Synthesis Pathway

3,5-Dichloro-1,2,4-triazine

Transition State
(C5 Attack)

 Nucleophilic Attack

NH3 (g) or NH4OH
(1.0 - 1.1 eq)

THF/DCM
-10°C to 0°C

3-Chloro-1,2,4-triazin-5-amine
(Target)

 Major Pathway
(Kinetic Control)

3-Amino-5-chloro-1,2,4-triazine
(Minor Isomer)

 Minor Pathway
(Thermodynamic Drift)

Click to download full resolution via product page

Caption: Kinetic control at low temperature favors C5 amination, preserving the C3-Cl warhead.

Detailed Experimental Protocol (Lab Scale)
Objective: Synthesis of 3-chloro-1,2,4-triazin-5-amine from 3,5-dichloro-1,2,4-triazine.

Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 3,5-dichloro-1,2,4-triazine

(1.50 g, 10 mmol) in anhydrous THF (30 mL).

Cooling: Cool the solution to -10°C using an ice/acetone bath. Stirring must be vigorous.

Ammonia Addition: Slowly bubble anhydrous ammonia gas into the solution for 15 minutes,

or add a solution of 0.5 M ammonia in dioxane (20 mL, 10 mmol) dropwise over 30 minutes.
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Critical Checkpoint: Do not use excess ammonia or allow temperature to rise, or double-

amination (yielding 3,5-diamino-1,2,4-triazine) will occur.

Reaction Monitoring: Monitor by TLC (50% EtOAc/Hexane). The starting material (high R

) should disappear, replaced by the mono-amino product (mid R

).

Workup:

Filter off the precipitated ammonium chloride (NH

Cl) salt.

Concentrate the filtrate under reduced pressure at <30°C (heat sensitive).

Purification: Recrystallize from cold Isopropanol or purify via flash column chromatography

(DCM

5% MeOH/DCM).

Reactivity Profile & Applications
The utility of CAS 57857-38-2 lies in its ability to undergo sequential functionalization.

Primary Reactivity: C3 Displacement
The Chlorine at C3 is an excellent leaving group.[3] It reacts with:

Hydrazines: To form hydrazinyl-triazines (precursors for fused bicyclic systems like 1,2,4-

triazolo[4,3-b][1,2,4]triazines).

Amines: To form 3,5-diamino-1,2,4-triazines (Lamotrigine analogs).

Alkoxides: To form alkoxy-amino-triazines.

Secondary Reactivity: C5 Amine Modification
While less nucleophilic than a standard aniline, the C5-NH
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can participate in:

Acylation: With acid chlorides to form amides.

Annulation: Condensation with 1,3-electrophiles to close a second ring.

Diagram 2: Functionalization Logic Flow

3-Chloro-1,2,4-triazin-5-amine

3-Hydrazinyl-1,2,4-triazin-5-amine
(Cyclization Precursor)

 SNAr @ C3
(Displacement of Cl)

3,5-Diamino-1,2,4-triazine
(Lamotrigine Scaffold)

 SNAr @ C3
(Displacement of Cl)

Hydrazine Hydrate
(NH2NH2) R-NH2 / Heat

Triethyl Orthoformate

Imidazo[1,2-b][1,2,4]triazine
(Fused System)

 Annulation
(Ring Closure)

Click to download full resolution via product page

Caption: The C3-Cl is the primary "warhead" for diversification, enabling access to fused

bicyclic drugs.

Safety & Handling (HSE)
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Decomposition: Emits toxic fumes of Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx)

upon thermal decomposition.

Protocol Safety: When performing the

reaction with amines, ensure venting is adequate as pressure may build up in sealed
vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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